Cas no 1460-16-8 (Cycloheptanecarboxylic acid)

• Product Name: Cycloheptanecarboxylic acid
• CAS No: 1460-16-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00004152
• CID: 41409
• PubChem ID: 24893201
• Update Time: 2025-10-29

Cycloheptanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptane carboxylic acid
• Cycloheptane-carboxylic acid
• Cyclohepatan carboxylic acid
• Cycloheptancarbonsaeure
• Cycloheptanoic acid
• cycloheptylcarboxylic acid
• Cyclohexylamine
• NSC 18964
• TIMTEC-BB SBB008467
• RARECHEM AL BO 1251
• Carboxycycloheptane
• CYCLOHEPTAN CARBOXYLIC ACID
• Cycloheptane-1-carboxylic acid
• Cycloheptanecarboxylic acid
• Cycloheptylcarboxylicacid
• CYCLOHEPTANOICACID
• Cycloheptanecarboxylicacid
• VZFUCHSFHOYXIS-UHFFFAOYSA-N
• Cycloheptanecarboxylic acid, 97%
• SAMPL4, O9
• Jsp002677
• VZFUCHSFHOYXIS-UHFFFAOYSA-
• Cycloheptanecarboxylic acid, 98%
• BDBM197308
• NSC18964
• SBB008467
• Q27110147
• MFCD00004152
• 1460-16-8
• AC-26545
• UNII-865KG6BK6Q
• 865KG6BK6Q
• Z792377148
• 3-Methyl-2-oxo-2,3-dihydro-benzooxazole-5-carboxylicacid
• O11712
• PS-5759
• FT-0624169
• SCHEMBL66635
• AM20080348
• AKOS009158770
• SY007810
• W-108132
• EN300-64506
• CHEBI:29564
• Cycloheptanecarboxylic acid;Cycloheptane carboxylic acid
• NSC-18964
• CS-W007921
• EINECS 215-954-5
• NS00024767
• InChI=1/C8H14O2/c9-8(10)7-5-3-1-2-4-6-7/h7H,1-6H2,(H,9,10)
• DTXSID10163256
• DB-042817
• DTXCID0085747

• MDL： MFCD00004152
• Inchi： 1S/C8H14O2/c9-8(10)7-5-3-1-2-4-6-7/h7H,1-6H2,(H,9,10)
• InChI Key： VZFUCHSFHOYXIS-UHFFFAOYSA-N
• SMILES： OC(C1CCCCCC1)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.035 g/mL at 25 °C(lit.)
• Melting Point: 71
• Boiling Point: 135-138 °C/9 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.4704(lit.)
• PSA: 37.30000
• LogP: 2.04140
• Solubility: Not available

Cycloheptanecarboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cycloheptanecarboxylic acid

Cycloheptanecarboxylic Acid: A Comprehensive Overview

Cycloheptanecarboxylic acid, also known by its CAS number 1460-16-8, is a cyclic carboxylic acid with a seven-membered ring structure. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. The molecule consists of a cycloheptane ring with a carboxylic acid group (-COOH) attached, making it a valuable building block in organic synthesis and material science.

Cycloheptanecarboxylic acid exhibits interesting physical and chemical properties that make it suitable for various applications. Its molecular formula is C7H12O2, and it has a molecular weight of 132.17 g/mol. The compound is typically a white crystalline solid with a melting point of 135-137°C and a boiling point of 250°C at 760 mmHg. Its solubility in water is moderate, which enhances its utility in aqueous-based reactions and formulations.

One of the key features of cycloheptanecarboxylic acid is its ability to undergo various chemical transformations. The carboxylic acid group can be easily functionalized through esterification, amidation, or other nucleophilic acyl substitutions. These reactions are pivotal in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the use of cycloheptanecarboxylic acid in the development of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

The synthesis of cycloheptanecarboxylic acid can be achieved through several methods. One common approach involves the oxidation of cycloheptanol using strong oxidizing agents like potassium permanganate (KMnO4) under acidic conditions. Another method entails the hydrolysis of cycloheptanecarbonyl chloride, which can be prepared via the Friedel-Crafts acylation reaction. Researchers have also explored catalytic hydrogenation techniques to produce this compound from suitable precursors, demonstrating the versatility of its synthetic pathways.

Recent advancements in green chemistry have led to innovative approaches for synthesizing cycloheptanecarboxylic acid using biocatalysts or renewable feedstocks. For instance, enzymatic oxidation methods have been reported to offer higher selectivity and lower environmental impact compared to traditional chemical oxidations. These developments underscore the compound's relevance in sustainable chemical manufacturing.

In terms of applications, cycloheptanecarboxylic acid finds extensive use in the pharmaceutical industry as an intermediate for drug development. Its seven-membered ring structure provides steric bulk, which can be advantageous in designing bioactive molecules with specific pharmacokinetic profiles. Additionally, it serves as a precursor for the synthesis of various esters and amides that are employed in cosmetics and personal care products due to their emollient properties.

The material science sector has also benefited from cycloheptanecarboxylic acid as a monomer for producing high-performance polymers. Its ability to form strong intermolecular hydrogen bonds contributes to the development of thermoplastics with enhanced mechanical and thermal properties. Recent research has focused on incorporating cycloheptanecarboxylic acid into polyurethanes and polyesters for applications ranging from packaging materials to biomedical devices.

Moreover, cycloheptanecarboxylic acid has shown promise in bio-based materials science. Its incorporation into polylactic acid (PLA) blends has been reported to improve the material's flexibility and biodegradability without compromising its mechanical integrity. Such advancements align with global efforts to transition towards more sustainable and eco-friendly materials.

In conclusion, cycloheptanecarboxylic acid (CAS No: 1460-16-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure enables diverse transformations and functionalizations, making it an invaluable tool in organic synthesis and material development. With ongoing research focusing on sustainable synthesis methods and innovative applications, cycloheptanecarboxylic acid continues to play a pivotal role in advancing modern chemistry and materials science.